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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzaldehyde

Cat. No.: B134337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Bromo-2-fluorobenzaldehyde (CAS No: 57848-46-1) in a

laboratory setting. Adherence to these guidelines is crucial for ensuring personal safety and

minimizing environmental impact.

Hazard Identification and Safety Summary
4-Bromo-2-fluorobenzaldehyde is classified as an irritant.[1][2] It can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[3][4][5] It is also reported to be air-

sensitive and should be handled with care to avoid exposure.[1][2]

GHS Hazard Statements:

H315: Causes skin irritation.[3][4][5][6]

H319: Causes serious eye irritation.[3][4][5][6]

H335: May cause respiratory irritation.[3][5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Bromo-2-fluorobenzaldehyde is

presented in the table below.
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Property Value

Molecular Formula C₇H₄BrFO

Molecular Weight 203.01 g/mol [1][5]

Appearance Light yellow to beige crystal/solid[1]

Melting Point 58-62 °C[2][7]

Boiling Point 42 °C at 19 mmHg[1][2]

Solubility Insoluble in water[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-Bromo-2-
fluorobenzaldehyde to minimize exposure and ensure safety.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles that

meet ANSI Z.87.1 standards. A

face shield should be worn

over goggles when there is a

significant risk of splashing.[8]

Protects against splashes and

dust, preventing serious eye

irritation.

Skin Protection

- Gloves: Disposable nitrile

gloves provide good short-term

protection.[8] Always inspect

gloves before use and change

them immediately upon

contamination. - Lab Coat: A

flame-resistant lab coat (e.g.,

Nomex) should be worn and

fully buttoned.[8] - Clothing:

Long pants and closed-toe

shoes are required. Avoid

synthetic clothing like

polyester.[8]

Prevents skin contact, which

can cause irritation. A lab coat

provides a barrier against

spills.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 dust mask) should

be used if handling the solid

outside of a fume hood or if

dust is generated. For

processes that may generate

vapors or aerosols, a respirator

with an organic vapor cartridge

is recommended.

Protects the respiratory tract

from irritation due to inhalation

of dust or vapors.

Operational Plan: Step-by-Step Handling Procedure
This section outlines a standard operating procedure for safely handling 4-Bromo-2-
fluorobenzaldehyde.

4.1. Engineering Controls
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All handling of 4-Bromo-2-fluorobenzaldehyde, including weighing and transferring, should

be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.

[1][4][6]

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.

4.2. Preparation and Weighing

Preparation: Before handling the chemical, ensure all necessary PPE is worn correctly.

Designate a specific area within the fume hood for handling.

Weighing:

Use a tared, sealed container (e.g., a vial with a cap) to weigh the solid compound on an

analytical balance.

Alternatively, weigh the compound on weighing paper within the fume hood and carefully

transfer it to the reaction vessel.

Minimize the creation of dust during transfer.

4.3. Dissolution and Reaction

Solvent Addition: Slowly add the appropriate solvent to the vessel containing the 4-Bromo-2-
fluorobenzaldehyde within the fume hood.

Reaction Setup: Assemble the reaction apparatus within the fume hood. Ensure all joints are

properly sealed.

Monitoring: Monitor the reaction from outside the fume hood sash.

4.4. Post-Handling Decontamination

Equipment: Decontaminate all glassware and equipment that came into contact with the

chemical using an appropriate solvent. Collect the rinse as hazardous waste.
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Work Area: Wipe down the work surface inside the fume hood with a suitable solvent and

dispose of the cleaning materials as hazardous waste.

Personal Decontamination: After handling is complete, remove gloves and wash hands

thoroughly with soap and water.

Disposal Plan
Proper disposal of 4-Bromo-2-fluorobenzaldehyde and associated waste is critical to prevent

environmental contamination.

5.1. Waste Segregation

4-Bromo-2-fluorobenzaldehyde is a halogenated organic compound.[9] All waste

containing this chemical must be segregated into a dedicated "Halogenated Organic Waste"

container.[9][10]

Do not mix halogenated waste with non-halogenated, acidic, or basic waste streams.[9][10]

5.2. Waste Collection and Labeling

Container: Use a clearly labeled, leak-proof, and compatible waste container (e.g., a high-

density polyethylene carboy).[9]

Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical

name ("4-Bromo-2-fluorobenzaldehyde"), and the approximate concentration and volume.

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory, away from incompatible materials.

5.3. Disposal Procedure

Dispose of all 4-Bromo-2-fluorobenzaldehyde waste, including contaminated PPE and

cleaning materials, through your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal company.[11]

Never dispose of 4-Bromo-2-fluorobenzaldehyde down the drain or in the regular trash.

[11]
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Emergency Procedures
Emergency Situation Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[4][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[4]

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

For small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it

in a sealed container for disposal as

halogenated organic waste. For large spills,

evacuate the area and contact your institution's

EHS department.

Safe Handling Workflow for 4-Bromo-2-
fluorobenzaldehyde
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Caption: Workflow for the safe handling and disposal of 4-Bromo-2-fluorobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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